Cas no 885952-07-8 (4'-Hydroxybiphenyl-4-carboxamidoxime)

• Product Name: 4'-Hydroxybiphenyl-4-carboxamidoxime
• CAS No: 885952-07-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD07776207
• CID: 4663877
• Update Time: 2025-06-07

4'-Hydroxybiphenyl-4-carboxamidoxime Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxybiphenyl-4-carboxaMidoxiMe, 97%
• 4'-Hydroxybiphenyl-4-carboxamidoxime

• MDL： MFCD07776207
• Inchi： 1S/C13H12N2O2/c14-13(15-17)11-3-1-9(2-4-11)10-5-7-12(16)8-6-10/h1-8,16-17H,(H2,14,15)
• InChI Key： JKIMHGBCEPLGQE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2)=CC=C(C(NO)=N)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4'-Hydroxybiphenyl-4-carboxamidoxime

4'-Hydroxybiphenyl-4-carboxamidoxime (CAS No. 885952-07-8): An Overview of Its Structure, Properties, and Applications

4'-Hydroxybiphenyl-4-carboxamidoxime (CAS No. 885952-07-8) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This comprehensive overview delves into the chemical structure, physical properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The molecular formula of 4'-Hydroxybiphenyl-4-carboxamidoxime is C₁₃H₁₁NO₃, and its molecular weight is approximately 233.23 g/mol. The compound features a biphenyl core with a hydroxyl group at the 4' position and an amidoxime functional group at the 4-position of the carboxylic acid moiety. The synthesis of 4'-Hydroxybiphenyl-4-carboxamidoxime typically involves several steps, including the preparation of the biphenyl scaffold, introduction of the hydroxyl group, and conversion of the carboxylic acid to the amidoxime derivative.

Physical Properties

4'-Hydroxybiphenyl-4-carboxamidoxime is a white to off-white crystalline solid with a melting point ranging from 160 to 165°C. It is moderately soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Spectroscopic Characterization

The structural integrity of 4'-Hydroxybiphenyl-4-carboxamidoxime can be confirmed through various spectroscopic techniques. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the hydroxyl (-OH), carbonyl (-C=O), and amidoxime (-C=N-OH) functional groups. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for aromatic protons, aliphatic protons, and functional group protons. Mass spectrometry (MS) further confirms the molecular weight and purity of the compound.

Biological Activity and Applications

4'-Hydroxybiphenyl-4-carboxamidoxime has garnered attention for its potential biological activities. Recent studies have explored its anti-inflammatory properties, which may be attributed to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown promise in modulating cellular signaling pathways involved in inflammation and immune responses.

In the field of materials science, 4'-Hydroxybiphenyl-4-carboxamidoxime has been investigated for its use in polymer synthesis and as a ligand in coordination chemistry. Its unique functional groups make it a valuable building block for constructing supramolecular assemblies and functional materials with tailored properties.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4'-Hydroxybiphenyl-4-carboxamidoxime is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols during its synthesis, handling, and storage. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

Current Research Trends

The ongoing research on 4'-Hydroxybiphenyl-4-carboxamidoxime highlights its potential applications in drug discovery and development. Recent studies have focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of inflammatory diseases. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and purity.

In conclusion, 4'-Hydroxybiphenyl-4-carboxamidoxime (CAS No. 885952-07-8) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and biological activities make it an intriguing subject for further research and development.